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Compound of Interest

Compound Name: 2,2,5-Trimethylhexanoic acid

Cat. No.: B1315891 Get Quote

An In-depth Technical Guide to 2,2,5-Trimethylhexanoic Acid: Synthesis and Discovery

For the attention of: Researchers, Scientists, and Drug Development Professionals

Abstract
This technical guide provides a comprehensive overview of the current knowledge regarding

2,2,5-trimethylhexanoic acid. It details the compound's known properties and explores

plausible synthetic pathways based on established organic chemistry principles. This document

also highlights the current gap in the scientific literature regarding detailed experimental

protocols for its synthesis, its historical discovery, and specific biological activities.

Introduction
2,2,5-Trimethylhexanoic acid is a branched-chain carboxylic acid with the molecular formula

C₉H₁₈O₂.[1] As a member of the carboxylic acid family, its structure, featuring a carboxyl group

attached to a sterically hindered alkyl chain, suggests potential applications in areas where

such properties are advantageous, including specialty lubricants, polymers, and as a scaffold in

medicinal chemistry. Despite its simple structure, detailed information regarding its synthesis

and discovery is not readily available in common chemical databases and literature. This guide

aims to consolidate the known information and propose scientifically sound synthetic

approaches.
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A summary of the key physical and chemical properties of 2,2,5-trimethylhexanoic acid is

presented in Table 1. These properties are primarily computed from its chemical structure.

Property Value Reference

IUPAC Name 2,2,5-trimethylhexanoic acid [1]

CAS Number 27971-09-1 [1]

Molecular Formula C₉H₁₈O₂ [1]

Molecular Weight 158.24 g/mol [1]

SMILES CC(C)CCC(C)(C)C(=O)O [1]

InChIKey
BROAOSNULRMVBL-

UHFFFAOYSA-N
[1]

Table 1: Physicochemical Properties of 2,2,5-Trimethylhexanoic Acid

Discovery
Information regarding the initial discovery or first reported synthesis of 2,2,5-
trimethylhexanoic acid is not prominently available in the surveyed scientific literature and

historical chemical archives. It is plausible that the compound was first synthesized as part of a

broader study on branched-chain carboxylic acids or through systematic derivatization of

related compounds, but a definitive record of its discovery remains elusive.

Plausible Synthetic Methodologies
While specific, detailed experimental protocols for the synthesis of 2,2,5-trimethylhexanoic
acid are not readily found in the literature, several established methods for the synthesis of

sterically hindered and branched-chain carboxylic acids can be proposed. These include:

Grignard Carboxylation: A common and versatile method for carboxylic acid synthesis.

Oxidation of the Corresponding Aldehyde or Alcohol: A straightforward approach if the

precursor is available.
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Koch-Haaf Reaction: An industrially relevant method for the synthesis of tertiary carboxylic

acids.

Proposed Synthesis via Grignard Carboxylation
This approach involves the reaction of a suitable Grignard reagent with carbon dioxide. The

logical precursor would be 1-bromo-2,2,5-trimethylpentane.

Experimental Workflow:

Step 1: Grignard Reagent Formation

Step 2: Carboxylation

Step 3: Acidification

1-bromo-2,2,5-trimethylpentane

4-methyl-2-pentyl magnesium bromide

Magnesium turnings Anhydrous ether

Magnesium carboxylate intermediate

Carbon dioxide (solid or gas)

2,2,5-Trimethylhexanoic acid

Aqueous acid (e.g., HCl)

Click to download full resolution via product page

Figure 1: Proposed Grignard carboxylation workflow.

Detailed Protocol (Hypothetical):

Grignard Reagent Formation: In a flame-dried, three-necked flask equipped with a reflux

condenser, dropping funnel, and a nitrogen inlet, magnesium turnings would be placed. A
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solution of 1-bromo-2,2,5-trimethylpentane in anhydrous diethyl ether would be added

dropwise to initiate the reaction. The mixture would then be refluxed until the magnesium is

consumed.

Carboxylation: The Grignard solution would be cooled in an ice bath and then poured over

crushed dry ice (solid CO₂) or bubbled with CO₂ gas with vigorous stirring.

Acidification and Extraction: After the reaction is complete, the mixture would be quenched

with a dilute strong acid (e.g., HCl). The organic layer would be separated, and the aqueous

layer extracted with ether. The combined organic extracts would be washed with brine, dried

over anhydrous sodium sulfate, and the solvent removed under reduced pressure to yield

the crude carboxylic acid.

Purification: The crude product would likely be purified by distillation under reduced pressure

or by recrystallization.

Proposed Synthesis via Oxidation
If 2,2,5-trimethylhexanal or 2,2,5-trimethylhexan-1-ol were available, they could be oxidized to

the corresponding carboxylic acid.

Experimental Workflow:
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Figure 2: Proposed oxidation workflow.

Detailed Protocol (Hypothetical):

Oxidation: The starting aldehyde or alcohol would be dissolved in an appropriate solvent

(e.g., acetone for Jones oxidation). The oxidizing agent (e.g., Jones reagent, potassium

permanganate) would be added portion-wise while maintaining the reaction temperature,

typically with cooling.

Workup: Upon completion, the excess oxidant would be quenched (e.g., with isopropanol for

Jones reagent). The mixture would be filtered, and the filtrate extracted with an organic

solvent.
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Purification: The organic extracts would be washed, dried, and concentrated. The resulting

crude acid would be purified as described in the Grignard methodology.

Biological Activity
Currently, there is no specific information in the scientific literature detailing the biological

activity or signaling pathway interactions of 2,2,5-trimethylhexanoic acid. Given its structure

as a branched-chain fatty acid, it could potentially interact with metabolic pathways involving

fatty acid metabolism, but this remains speculative without experimental evidence.

Data Presentation
Due to the lack of published experimental work on the synthesis of 2,2,5-trimethylhexanoic
acid, no quantitative data on reaction yields, purity, or spectroscopic characterization can be

presented in tabular format at this time. Should such data become available, it will be crucial for

the validation of the proposed synthetic routes.

Conclusion
2,2,5-Trimethylhexanoic acid remains a compound with limited characterization in the public

domain. While its synthesis can be approached through well-established methodologies in

organic chemistry, the absence of detailed experimental protocols and data on its discovery

and biological function presents an opportunity for further research. The proposed synthetic

workflows in this guide offer a starting point for researchers interested in the preparation and

study of this and other sterically hindered carboxylic acids. Future work should focus on the

practical execution of these syntheses, thorough characterization of the product, and

investigation into its potential biological activities.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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